Cas no 1186422-58-1 (4-ACETYL-2-CYANOPHENYLBORONIC ACID)

• Product Name: 4-ACETYL-2-CYANOPHENYLBORONIC ACID
• CAS No: 1186422-58-1
• MF: C₉H₈BNO₃
• MW: 188.975722312927
• CID: 2102062
• Update Time: 2023-11-19

4-ACETYL-2-CYANOPHENYLBORONIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-ACETYL-2-CYANOPHENYLBORONIC ACID
• CID 91757396

• Inchi： 1S/C9H8BNO3/c1-6(12)7-2-3-9(10(13)14)8(4-7)5-11/h2-4,13-14H,1H3
• InChI Key： CCEFBBZHJXRTEM-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(B(O)O)=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• Topological Polar Surface Area: 81.3